Cas no 2803869-05-6 ((2E)-4,4-dimethylpent-2-en-1-amine hydrochloride)

• Product name: (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride
• CAS No: 2803869-05-6
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 6241104
• PubChem ID: 88637950

(2E)-4,4-dimethylpent-2-en-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride
• EN300-37443509
• 2803869-05-6
• SCHEMBL10605957

• Inchi： 1S/C7H15N.ClH/c1-7(2,3)5-4-6-8;/h4-5H,6,8H2,1-3H3;1H/b5-4+;
• InChI Key： LPQYCCRHBNHYBO-FXRZFVDSSA-N
• SMILES： Cl.NC/C=C/C(C)(C)C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 76.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride

Introduction to (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride (CAS No. 2803869-05-6)

(2E)-4,4-dimethylpent-2-en-1-amine hydrochloride (CAS No. 2803869-05-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a double bond and a tertiary amine group, making it a versatile candidate for various applications in drug development and chemical synthesis.

The molecular formula of (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride is C₇H₁₅N·HCl, and its molecular weight is approximately 138.65 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and common organic solvents such as ethanol and methanol. These physical properties make it easy to handle and process in laboratory settings.

In recent years, the study of (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in modulating neurotransmitter systems in the central nervous system (CNS). For instance, studies have demonstrated that it can act as an agonist or antagonist at specific receptors, making it a promising lead compound for the development of new drugs targeting neurological disorders such as depression, anxiety, and neurodegenerative diseases.

One of the key areas of interest in the research on (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Preclinical studies have shown that this compound can selectively bind to serotonin receptors, particularly the 5-HT_1A subtype, which is known to be involved in the pathophysiology of depression and anxiety disorders. This selective binding property makes it a valuable tool for understanding the mechanisms underlying these conditions and for developing more effective treatments.

Beyond its potential as a therapeutic agent, (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups provide a foundation for the creation of complex molecules with diverse biological activities. For example, chemists have used this compound as a building block to synthesize novel derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles.

In addition to its biological applications, the chemical synthesis of (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride has been optimized to improve yield and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of 4,4-dimethylpentanenitrile with hydrogen chloride gas followed by reduction to form the desired amine. These synthetic methods are crucial for ensuring that the compound can be produced on a large scale for both research and commercial purposes.

The safety profile of (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride has also been extensively evaluated. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, like many pharmaceutical compounds, it may have potential side effects or interactions with other drugs when used in humans. Therefore, ongoing research is focused on understanding its safety profile and identifying any potential risks associated with long-term use.

In conclusion, (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride (CAS No. 2803869-05-6) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new treatments for neurological disorders. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the field of drug discovery and development.